Ab initio studies on the H-bonding of hypoxanthine and DNA bases
New Journal of Chemistry Pub Date: 2002-09-09 DOI: 10.1039/B204695D
Abstract
Novel and interesting points are underlined by ab initio
(QM) calculations of H-bonding of all the six
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